Cas no 2171817-18-6 (4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine
• CAS No: 2171817-18-6
• MF: C₁₀H₇ClFNOS
• MW: 243.685083627701
• CID: 6492301
• PubChem ID: 165745254
• Update Time: 2025-06-11

4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine
• 2171817-18-6
• EN300-1289998
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-2-fluoropyridine

• Inchi： 1S/C10H7ClFNOS/c11-9-2-1-7(14-9)6-15-8-3-4-13-10(12)5-8/h1-5H,6H2
• InChI Key： PRWLUMSZNHLWIB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2C=CN=C(C=2)F)O1

Computed Properties

• Exact Mass: 242.9920909g/mol
• Monoisotopic Mass: 242.9920909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine

Professional Introduction to 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine (CAS No. 2171817-18-6)

4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine, identified by its CAS number 2171817-18-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both fluoropyridine and chlorofuran moieties, contribute to its unique chemical properties and make it a valuable candidate for further exploration in medicinal chemistry.

The methylsulfanyl group attached to the 5-chlorofuran ring introduces a polar characteristic to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability. This aspect is particularly crucial in pharmaceutical design, where the solubility and permeability of a drug are key determinants of its efficacy. The combination of these structural elements suggests that 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine may exhibit a range of pharmacological activities, making it a promising scaffold for the development of new therapeutic agents.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate metabolic stability and binding affinity. The fluorine atom in fluoropyridine can influence the electronic properties of the molecule, leading to enhanced interactions with biological targets. This has been particularly evident in the development of kinase inhibitors, where fluorine substitution has been shown to improve potency and selectivity. The presence of a chlorofuran moiety further extends the potential biological spectrum of this compound, as furan derivatives are known to exhibit various biological activities, including anti-inflammatory and antimicrobial properties.

The synthesis of 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group necessitates precise control over reaction conditions to avoid side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the construction of the complex framework of this molecule. These techniques not only enhance efficiency but also allow for greater flexibility in modifying the structure for tailored biological activities.

The pharmacological potential of 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine has been explored in several preclinical studies. Initial findings suggest that this compound may possess inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The interaction between the fluoropyridine and chlorofuran moieties with biological targets appears to be critical for its pharmacological action. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects, which could pave the way for its application in treating various inflammatory disorders.

In addition to its potential therapeutic applications, 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block for drug discovery programs targeting multiple disease areas. The ability to modify different parts of the molecule allows chemists to fine-tune its properties, leading to compounds with enhanced efficacy and reduced side effects.

The use of computational methods has become increasingly important in evaluating the potential bioactivity of molecules like 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine. Molecular modeling techniques can predict how this compound might interact with biological targets, providing insights into its pharmacological profile before costly experimental trials are conducted. These computational approaches have significantly accelerated the drug discovery process, enabling researchers to identify promising candidates more rapidly.

The future direction of research on 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine will likely focus on optimizing its synthetic routes and exploring its pharmacological potential further. Investigating novel derivatives and analogs will be crucial in understanding how different structural modifications affect biological activity. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion, 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-fluoropyridine (CAS No. 2171817-18-6) represents an exciting opportunity in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of fluoropyridine, chlorofuran, and methylsulfanyl groups makes this molecule a versatile scaffold for drug development. Continued research into this compound is expected to yield significant advancements in treating various diseases, particularly those involving inflammatory pathways.